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Compound of Interest

Compound Name: Boc-cys(mbzl)-osu
CAS No.: 140842-91-7
Cat. No.: B613723
Get Quote
. J

Executive Summary

Boc-Cys(MBzl)-OSu (N-a-t-Butyloxycarbonyl-S-(4-methylbenzyl)-L-cysteine N-
hydroxysuccinimide ester) is a pre-activated amino acid derivative designed for Boc-chemistry
Solid-Phase Peptide Synthesis (SPPS). Unlike free acids that require in situ activation (e.g., via
DCC or DIC), this compound contains an N-hydroxysuccinimide (OSu) ester, facilitating direct
aminolysis by the growing peptide chain.

Its critical feature is the S-(4-methylbenzyl) (MBzl) protecting group on the cysteine thiol.[1] The
MBzl group is exceptionally stable to the trifluoroacetic acid (TFA) conditions used to remove
N-terminal Boc groups during synthesis cycles. It requires strong acidolysis (anhydrous
Hydrogen Fluoride or TFMSA) for final removal, making it the standard for synthesizing
peptides where premature cysteine deprotection or disulfide scrambling must be rigorously
prevented.

Physicochemical Profile
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Property Specification

) N-a-t-Boc-S-(4-methylbenzyl)-L-cysteine N-
Chemical Name o
hydroxysuccinimide ester

CAS Number 140842-91-7

Molecular Formula

Molecular Weight 422.50 g/mol

Appearance White to off-white crystalline powder

Melting Point 90 -97 °C

Solubility Soluble in DMF, DCM, DMSO

Purity (HPLC) 98.0%

Storage +2°C to +8°C (Desiccated); Stable for >2 years

Structural Note: The "MBzl" abbreviation in this context specifically denotes 4-methylbenzyl.
Researchers must not confuse this with "Mob" (4-methoxybenzyl), which is more acid-labile.
The MBzl group provides the high stability required for the repetitive TFA treatments in Boc
SPPS.

Mechanistic Insight: The Pre-Activated Ester
Strategy

The utility of Boc-Cys(MBzl)-OSu lies in its aminolysis efficiency. In standard SPPS,
carbodiimide activation can lead to side reactions, particularly for cysteine, which is prone to
racemization (conversion of L-Cys to D-Cys). The OSu ester is a "leaving group" that activates
the carbonyl carbon for nucleophilic attack by the N-terminal amine of the peptide resin.

Mechanism of Action[6][7]

» Nucleophilic Attack: The free amine on the resin attacks the carbonyl carbon of the Boc-
Cys(MBzl)-OSu.

e Tetrahedral Intermediate: A transient intermediate forms.
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o Elimination: N-hydroxysuccinimide (HOSu) is expelled as a leaving group.

« Amide Bond Formation: The stable peptide bond is formed with retention of chiral integrity.

Peptide-Resin-NH2 Wf _________________ Bond Formation Boc-Cys(MBzl)-Peptide-Resin
| L_—_/,.,-——-V
| Tetrahedral Intermediate | Elimination
> e
e ———
Boc-Cys(MBzl)-OSu HOSu (Byproduct)

Click to download full resolution via product page
Figure 1: Mechanism of amide bond formation via aminolysis of the OSu active ester.

Experimental Protocol: Boc-SPPS Coupling Cycle

This protocol assumes the use of a standard Boc-compatible resin (e.g., MBHA or PAM resin)
and manual or semi-automated synthesis.

Reagents Preparation[7][8][9][10]

e Coupling Solution: Dissolve Boc-Cys(MBzl)-OSu (3.0 equivalents relative to resin loading)
in minimum DMF.

o Base (Catalyst): Diisopropylethylamine (DIEA), 1.0 equivalent relative to the amino acid.
Note: Excess base can promote racemization; strictly control stoichiometry.

o Deprotection Solution: 50% TFA in DCM.

o Neutralization Solution: 10% DIEA in DCM.

Step-by-Step Workflow
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Reagent/Solve

Step Operation A Time Notes
n
Remove N-
) ) ) terminal Boc
1 Deprotection 50% TFA/ DCM 1 min + 20 min ]
from previous
residue.
_ Remove excess
2 Wash DCM 3x1min
TFA.
Convert amine
3 Neutralization 10% DIEA/DCM  2x 2 min salt to free
amine.
] Prepare resin for
4 Wash DMF 3x1min )
coupling.
Add pre-
) Boc-Cys(MBzl)- ) dissolved OSu
5 Coupling 30 - 60 min ) )
OSu + DIEA ester. Monitor via
Kaiser Test.
) Remove HOSu
6 Wash DMF then DCM 3 x 1 min each
byproduct.
If blue (positive),
o Kaiser / ] repeat coupling.
7 Monitoring ) ] ~5 min
Ninhydrin Test If colorless,
proceed.

Critical Optimization: Racemization Control

Cysteine derivatives are uniquely susceptible to racemization during activation due to the high

acidity of the

-proton.

 Why OSu? The OSu ester is isolated and purified, meaning no "over-activation" occurs in the

vessel.
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» Solvent Choice: Use DMF for the coupling reaction. DCM is less polar and may slow down
the aminolysis of the active ester.

o Additives: Although OSu esters react without additives, adding HOBt (1 eq) can further
suppress racemization by maintaining a slightly acidic microenvironment.

Final Cleavage and Deprotection (The HF Step)

The defining characteristic of the MBzl group is its stability. It will NOT be removed by TFA. You
must use anhydrous Hydrogen Fluoride (HF) or Trifluoromethanesulfonic acid (TFMSA).

Standard "High HF" Procedure

This procedure cleaves the peptide from the resin and removes the MBzl group simultaneously.

Safety Warning: HF is extremely toxic and corrosive. Use a specialized Teflon vacuum line
apparatus.

Scavengers: Mix the dried peptide-resin with p-cresol (and p-thiocresol if Met is present) to
scavenge benzyl cations.

o Ratio: 90:10 HF:Scavenger (V/v).
o Reaction: Treat with anhydrous HF at -5°C to 0°C for 60 minutes.
o Work-up: Evaporate HF under vacuum. Precipitate the peptide in cold diethyl ether.

o Result: The MBzl group is cleaved as a benzyl cation (scavenged by cresol), yielding the free
thiol (SH).
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Boc-Cys(MBzl)-Peptide-Resin
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MBzl-Cresol Adducts

H-Cys(SH)-Peptide-OH + Resin Support
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Figure 2: The HF cleavage pathway required to remove the MBzl group.

Troubleshooting & Stability
Shelf-Life and Storage[3]

o Hydrolysis: OSu esters are sensitive to moisture. If the bottle is left open, atmospheric
moisture will hydrolyze the ester back to the carboxylic acid (Boc-Cys(MBzl)-OH) and N-
hydroxysuccinimide.

» Verification: Check purity via HPLC before use if the bottle is old. A significant peak shift will
occur if hydrolyzed.

e Protocol: Allow the bottle to warm to room temperature before opening to prevent
condensation.

Common Synthesis Issues
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Issue Cause Solution

) Steric hindrance or aggregated  Re-couple using 1 eq HOBL.
Incomplete Coupling ) ]
peptide. Switch solvent to NMP.

] Reduce DIEA to 0.5 eq or omit
o Excess base (DIEA) during ] ]
Racemization ) if the resin was thoroughly
coupling. ]
neutralized.

Avoid strong bases for
Beta-Elimination Formation of dehydroalanine. prolonged periods. Keep
coupling times under 2 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Boc-Cys(MBzl)-OSu in Solid-Phase
Peptide Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613723/docs#technical-guide-boc-cys-mbzl-osu-in-
solid-phase-peptide-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b613723/docs#technical-guide-boc-cys-mbzl-osu-in-solid-phase-peptide-synthesis
https://www.benchchem.com/product/b613723/docs#technical-guide-boc-cys-mbzl-osu-in-solid-phase-peptide-synthesis
https://www.benchchem.com/product/b613723/docs#technical-guide-boc-cys-mbzl-osu-in-solid-phase-peptide-synthesis
https://www.benchchem.com/product/b613723/docs#technical-guide-boc-cys-mbzl-osu-in-solid-phase-peptide-synthesis
https://www.benchchem.com/product/b613723?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

